2-bromo-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide

• IUPAC Name: 2-bromo-N-[1-(3-methylbutyl)-2-oxo-3,4-dihydroquinolin-6-yl]benzenesulfonamide
• InChI: InChI=1S/C20H23BrN2O3S/c1-14(2)11-12-23-18-9-8-16(13-15(18)7-10-20(23)24)22-27(25,26)19-6-4-3-5-17(19)21/h3-6,8-9,13-14,22H,7,10-12H2,1-2H3
• InChI Key: JJGSWVLEQBXHGX-UHFFFAOYSA-N
• Canonical SMILES: CC(C)CCN1C(=O)CCC2=C1C=CC(=C2)NS(=O)(=O)C3=CC=CC=C3Br
• Molecular Formula: C20H23BrN2O3S
• Molecular Weight: 451.4 g/mol

Description

2-bromo-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide is a chemical compound that has gained significant attention in the scientific community due to its potential applications in drug discovery and development. This compound belongs to the class of sulfonamides, which are known for their antibacterial and antifungal properties.

Scientific Research Applications

Aryl Radical Cyclizations and Syntheses of Alkaloids

Compounds similar to 2-bromo-N-(1-isopentyl-2-oxo-1,2,3,4-tetrahydroquinolin-6-yl)benzenesulfonamide have been utilized in the synthesis of protoberberine and pavine alkaloids via aryl radical cyclizations. This process demonstrates the compound's potential application in the synthesis of complex alkaloids, which are of significant interest due to their diverse pharmacological activities (Orito et al., 2000).

Antitumor Activity

Novel tetrahydroquinoline derivatives bearing the sulfonamide moiety have shown promising antitumor activity. This suggests the potential therapeutic applications of compounds like this compound in cancer treatment, highlighting the importance of sulfonamide derivatives in the development of new antitumor agents (Alqasoumi et al., 2010).

Photosensitizers for Photodynamic Therapy

The development of new zinc phthalocyanine derivatives substituted with benzenesulfonamide groups has been explored for their potential as photosensitizers in photodynamic therapy (PDT). This application is particularly relevant for the treatment of cancer, where the generation of singlet oxygen is crucial for the therapeutic effect. Compounds with structural similarities to this compound could play a vital role in enhancing the efficacy of PDT (Pişkin et al., 2020).

Inhibition of Human Carbonic Anhydrases

Studies have demonstrated the inhibition of human carbonic anhydrases by compounds containing the benzenesulfonamide moiety, which is integral to the structure of this compound. This suggests its potential application in the design of inhibitors targeting various isozymes of carbonic anhydrases, which are important in the treatment of conditions like glaucoma, epilepsy, and certain types of cancer (Bruno et al., 2017).